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Cat. No.: B13398968
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Introduction

TRAP-14 (Thrombin Receptor Activating Peptide, 14-mer) amide is a synthetic 14-amino acid
peptide with the sequence SFLLRNPNDKYEPF-amide.[1] It functions as a potent and selective
full agonist for the Protease-Activated Receptor 1 (PAR1), a member of the G-protein coupled
receptor (GPCR) superfamily.[2][3] By mimicking the endogenous tethered ligand of PAR1,
TRAP-14 amide provides a crucial pharmacological tool to investigate PAR1-mediated
signaling pathways in a controlled, non-proteolytic manner.[1] This is particularly valuable in
studying cellular processes such as platelet activation, endothelial cell function, and
cardiovascular physiology.[1][3]

Core Mechanism of Action: PAR1 Activation

PARL1 activation is a unique process among GPCRs. Under physiological conditions, serine
proteases like thrombin cleave the receptor's N-terminal extracellular domain.[1] This cleavage
unmasks a new N-terminal sequence, SFLLRN..., which then acts as a "tethered ligand,"
binding intramolecularly to the receptor's second extracellular loop to induce a conformational
change and initiate downstream signaling.[1]

TRAP-14 amide bypasses the need for proteolytic cleavage. It directly binds to the ligand-
binding pocket of PAR1, effectively mimicking the action of the tethered ligand and triggering
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the receptor's activation cascade.[1][3] This direct activation allows for precise experimental
control over PARL1 signaling, independent of protease activity.
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Figure 2. PAR1 Downstream G-Protein Signaling
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Figure 3. MAPK/ERK Signaling Cascade
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Figure 4. Workflow for Platelet Aggregometry
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Figure 5. Workflow for Calcium Mobilization Assay
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Figure 6. Workflow for ERK Phosphorylation Western Blot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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